Cas no 2228022-16-8 (rac-(1R,5R)-6-methoxybicyclo3.2.0heptane-3-carboxylic acid)

• Product Name: rac-(1R,5R)-6-methoxybicyclo3.2.0heptane-3-carboxylic acid
• CAS No: 2228022-16-8
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5184356
• PubChem ID: 137963863
• Update Time: 2025-11-07

rac-(1R,5R)-6-methoxybicyclo3.2.0heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R)-6-methoxybicyclo[3.2.0]heptane-3-carboxylic acid
• rac-(1R,5R)-6-methoxybicyclo3.2.0heptane-3-carboxylic acid

• Inchi： 1S/C9H14O3/c1-12-8-4-5-2-6(9(10)11)3-7(5)8/h5-8H,2-4H2,1H3,(H,10,11)/t5-,6?,7-,8?/m0/s1
• InChI Key： ZYUSJOFZLGFEMK-DNBGNTRDSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C(OC)C1)CC(C(O)=O)C2

Additional information on rac-(1R,5R)-6-methoxybicyclo3.2.0heptane-3-carboxylic acid

Professional Introduction of rac-(1R,5R)-6-methoxybicyclo[3.2.0]heptane-3-carboxylic acid (CAS No. 2228022-16-8)

rac-(1R,5R)-6-methoxybicyclo[3.2.0]heptane-3-carboxylic acid is a compound with the CAS registry number 2228022-16-8. This compound belongs to the class of bicyclic carboxylic acids, which are known for their unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a bicyclo[3.2.0]heptane framework, which is a rigid and strained structure, and a methoxy group (-OCH₃) attached at the 6-position, along with a carboxylic acid group (-COOH) at the 3-position.

The stereochemistry of this compound is specified as rac-(1R,5R), indicating that it is a racemic mixture of two enantiomers with specific configurations at the 1 and 5 positions of the bicyclic system. This stereochemistry plays a crucial role in determining the compound's physical properties, such as melting point, solubility, and reactivity. The presence of the methoxy group introduces electron-donating effects, which can influence the electronic properties of the molecule and its interactions with other substances.

Recent studies have highlighted the potential of rac-(1R,5R)-6-methoxybicyclo[3.2.0]heptane-3-carboxylic acid in drug discovery and development. Its rigid bicyclic structure makes it an attractive candidate for designing molecules with specific pharmacokinetic profiles, such as improved bioavailability and reduced off-target effects. Additionally, the carboxylic acid group can serve as a site for further functionalization, enabling the creation of derivatives with enhanced biological activity or selectivity.

In terms of synthesis, this compound can be prepared through various organic chemistry techniques, including ring-closing metathesis and stereoselective hydrogenation. The synthesis pathway often involves multiple steps to achieve the desired stereochemistry and functional groups. Researchers have explored different catalysts and reaction conditions to optimize the yield and purity of this compound.

The application of rac-(1R,5R)-6-methoxybicyclo[3.2.0]heptane-3-carboxylic acid extends beyond pharmaceuticals. Its unique structure makes it a valuable building block in organic synthesis for constructing complex molecules with challenging frameworks. Moreover, its physical properties make it suitable for use in materials science applications such as polymer synthesis or as a component in advanced materials with tailored mechanical properties.

From an environmental standpoint, understanding the degradation pathways and ecological impact of rac-(1R,5R)-6-methoxybicyclo[3.2.0]heptane-3-carboxylic acid is crucial for its sustainable use. Recent research has focused on evaluating its biodegradability under various conditions to ensure that its production and application do not pose significant risks to ecosystems.

In conclusion, rac-(1R,5R)-6-methoxybicyclo[3.2.0]heptane-3-carboxylic acid (CAS No. 2228022-16-8) is a versatile compound with promising applications across multiple disciplines due to its unique structural features and stereochemistry. Ongoing research continues to uncover new insights into its synthesis methods, biological activities, and environmental implications.